Cas no 2229140-76-3 ({1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine
• CAS No: 2229140-76-3
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6593258
• PubChem ID: 165851454
• Update Time: 2025-05-21

{1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine
• {1-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methyl]cyclopropyl}methanamine
• EN300-1761640
• 2229140-76-3

• Inchi： 1S/C14H19NO/c1-10-6-12-7-11(2-3-13(12)16-10)8-14(9-15)4-5-14/h2-3,7,10H,4-6,8-9,15H2,1H3
• InChI Key： MEDCMWYNAPFUHU-UHFFFAOYSA-N
• SMILES： O1C(C)CC2=C1C=CC(=C2)CC1(CN)CC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine

Comprehensive Analysis of {1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine (CAS No. 2229140-76-3): Properties, Applications, and Research Insights

The compound {1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine (CAS No. 2229140-76-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This cyclopropylmethanamine derivative, characterized by its dihydrobenzofuran core, represents a promising scaffold for drug discovery and functional material design. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which have shown relevance in addressing contemporary health challenges.

From a chemical perspective, the 2-methyl-2,3-dihydro-1-benzofuran moiety contributes to the compound's stability while the methylcyclopropyl group introduces interesting steric effects. This combination creates a three-dimensional molecular architecture that is currently being explored for its potential in central nervous system targeting and enzyme modulation. The presence of the methanamine functional group further enhances its versatility, allowing for various derivatization strategies and salt formation possibilities.

Recent studies have focused on the structure-activity relationships of this compound, particularly in relation to neurotransmitter systems and cellular signaling pathways. The scientific community has shown growing interest in how such small molecule modulators might contribute to understanding neurological conditions and metabolic disorders. While not yet approved for therapeutic use, preliminary research suggests potential applications in areas currently receiving substantial research funding and public attention.

The synthesis of {1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine typically involves multi-step organic transformations, with careful control of stereochemistry and regioselectivity. Modern catalytic methods and green chemistry approaches are being investigated to improve the efficiency and sustainability of its production. Analytical characterization of this compound requires advanced techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy to confirm its structural integrity.

In material science applications, the rigid benzofuran core combined with the flexible cyclopropyl unit offers interesting possibilities for designing functional polymers and liquid crystal materials. Researchers are examining its potential as a building block for advanced materials with tailored optical properties and thermal stability. These investigations align with current industry demands for high-performance materials in electronics and display technologies.

From a safety and handling perspective, proper laboratory protocols should be followed when working with this compound, including appropriate personal protective equipment and ventilation systems. While not classified as hazardous under standard regulations, all chemical substances require responsible handling according to established safety guidelines and risk assessment procedures.

The future research directions for CAS No. 2229140-76-3 may include more detailed pharmacological evaluations, structure optimization studies, and exploration of its biochemical mechanisms. As computational methods advance, in silico modeling of this compound's interactions with biological targets may provide valuable insights for further development. The compound's potential in addressing current health challenges makes it a subject of ongoing scientific inquiry.

For researchers interested in this compound, recent publications have focused on its crystal structure analysis, solubility characteristics, and formulation development. The scientific literature contains growing references to its analogs and derivatives, suggesting an expanding field of study around this chemical scaffold. As with any research chemical, proper documentation and regulatory compliance are essential throughout all stages of investigation.

In conclusion, {1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropyl}methanamine represents an intriguing subject for both fundamental research and applied science. Its unique structural features and emerging biological relevance position it as a compound worthy of continued scientific exploration. As research progresses, we may gain deeper understanding of its potential applications in addressing current scientific challenges and contributing to technological advancements across multiple disciplines.